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Compound of Interest

Compound Name: Cyclo(flglfg)

CAS No.: 128050-89-5

Cat. No.: B157222

Get Quote

Executive Summary & Compound Profile
Cyclo(flglfg) is a cyclic hexapeptide composed of the sequence Cyclo(Phenylalanine-Leucine-

Glycine-Leucine-Phenylalanine-Glycine). Unlike linear peptides, its cyclic topology confers

constrained conformational rigidity, enhanced membrane permeability, and resistance to

enzymatic degradation.

While specific toxicological data for this sequence may be limited, its structural properties

classify it as a Bioactive Research Compound. The primary safety risks are inhalation of

lyophilized particulates (potent sensitization risk) and dermal absorption (enhanced by organic

solvents used in reconstitution).

The Core Directive: Treat this compound with Universal Precautions for Potent Bioactive

Agents. This guide prioritizes containment of the solid phase and prevention of aerosolization.

Risk Assessment & Engineering Controls
Effective safety relies on the Hierarchy of Controls. PPE is your last line of defense;

engineering controls are the first.
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Hazard Category Specific Risk
Required Engineering
Control

Inhalation

Lyophilized peptide powders

are highly dispersible and can

be potent respiratory

sensitizers.

Class II Biological Safety

Cabinet (BSC) or Chemical

Fume Hood.

Dermal

Cyclic peptides have higher

membrane permeability than

linear analogs. DMSO

(common solvent) accelerates

skin absorption.

Double-gloving protocol and

closed-system handling where

possible.

Stability

Hygroscopic nature leads to

hydrolysis and degradation if

exposed to ambient moisture.

Desiccator storage and

temperature equilibration

before opening.

Personal Protective Equipment (PPE) Matrix
Select your PPE based on the physical state of the compound.

Scenario A: Handling Lyophilized Solid (High Risk)
Operations: Weighing, transferring, initial reconstitution.

Respiratory: N95 (minimum) or P100 respirator if working outside a BSC. Note: A BSC is

strongly preferred over a respirator alone.

Hand Protection:Double Nitrile Gloves (0.11 mm min thickness).

Inner Glove: Under the lab coat cuff.

Outer Glove: Over the lab coat cuff. Change immediately if contaminated.

Eye Protection: Chemical splash goggles (ANSI Z87.1). Standard safety glasses do not

provide a seal against airborne dust.

Body: Tyvek® sleeves or a disposable lab coat with elastic cuffs to prevent wrist exposure.
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Scenario B: Handling Solubilized Peptide (Moderate Risk)
Operations: Pipetting, dilution, cell treatment.

Respiratory: Standard lab ventilation is usually sufficient unless generating aerosols (e.g.,

sonication).

Hand Protection: Single Nitrile Gloves.

Eye Protection: Safety glasses with side shields.

Body: Standard cotton lab coat (buttoned).

Operational Protocol: Step-by-Step
This protocol is designed to maximize data integrity (preventing degradation) while ensuring

operator safety.

Phase 1: Retrieval & Equilibration (Critical for Stability)
Remove from Freezer: Take the vial from -20°C storage.

Do NOT Open: Place the sealed vial in a desiccator.

Equilibrate: Allow the vial to warm to room temperature (approx. 30–60 minutes).

Scientific Logic:[1][2][3][4] Opening a cold vial causes immediate condensation of

atmospheric moisture onto the hygroscopic peptide, leading to hydrolysis and inaccurate

weighing .

Phase 2: Weighing & Reconstitution
Setup: Place an anti-static gun/bar and microbalance inside the BSC.

Static Control: Discharge static from the vial and spatula. Peptides are often "fly-away"

powders; static charge causes loss of material and contamination of the workspace.

Weighing: Weigh the necessary amount into a sterile glass vial (hydrophobic peptides may

adsorb to plastic).
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Solubilization:

Cyclo(flglfg) is hydrophobic (high Phe/Leu content).

Primary Solvent: Dissolve in a minimal volume of DMSO (Dimethyl Sulfoxide) or DMF.

Dilution: Slowly add the aqueous buffer (e.g., PBS) to the organic solution.

Caution: If the solution turns cloudy, the peptide has precipitated. You may need a higher

ratio of organic solvent.

Phase 3: Waste Disposal
Solids: Contaminated weigh boats, pipette tips, and empty vials must be disposed of as

Hazardous Chemical Waste (solid), not general trash.

Liquids: Collect peptide solutions in a dedicated "Bioactive/Toxic" liquid waste stream. Do not

pour down the drain .

Workflow Visualization
The following diagram illustrates the logical flow of handling to minimize contamination and

exposure.
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Figure 1: Operational workflow for Cyclo(flglfg) handling, emphasizing the critical equilibration

step to prevent moisture uptake and the segregation of waste streams.
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Spill (Solid): Do not sweep. Cover with wet paper towels (to prevent dust generation), then

wipe up. Clean area with 10% bleach or detergent.

Skin Contact: Wash immediately with soap and water for 15 minutes. Note that if dissolved in

DMSO, the peptide will penetrate skin rapidly; seek medical attention if irritation occurs.

Eye Contact: Flush with water for 15 minutes using an eyewash station.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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